Cas no 877864-13-6 (methyl 2-(2-hydroxyethyl)disulfanylacetate)

• Product Name: methyl 2-(2-hydroxyethyl)disulfanylacetate
• CAS No: 877864-13-6
• MF: C₅H₁₀O₃S₂
• MW: 182.261099338531
• CID: 1913157
• PubChem ID: 54591255
• Update Time: 2025-04-21

methyl 2-(2-hydroxyethyl)disulfanylacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, [(2-hydroxyethyl)dithio]-, methyl ester
• methyl 2-(2-hydroxyethyl)disulfanylacetate
• 877864-13-6
• methyl 2-(2-hydroxyethyldisulfanyl)acetate
• EN300-1068200
• Methyl2-[(2-hydroxyethyl)disulfanyl]acetate
• SCHEMBL4071858
• Methyl 2-[(2-hydroxyethyl)disulfanyl]acetate

• Inchi： 1S/C5H10O3S2/c1-8-5(7)4-10-9-3-2-6/h6H,2-4H2,1H3
• InChI Key： SHTCPUXJYSOEQT-UHFFFAOYSA-N
• SMILES： S(CCO)SCC(=O)OC

Computed Properties

• Exact Mass: 182.00713652Da
• Monoisotopic Mass: 182.00713652Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 96.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 97.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters